- 1-Alkyl-2-aryl-4-(1-naphthoyl)pyrroles: New high affinity ligands for the cannabinoid CB1 and CB2 receptors, Bioorganic & Medicinal Chemistry Letters, 2006, 16(20), 5432-5435
Cas no 914458-26-7 ((5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone)
914458-26-7 structure
Product Name:(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone
CAS No:914458-26-7
MF:C26H24FNO
MW:385.47327041626
CID:1003220
PubChem ID:16049783
Update Time:2024-12-09
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- JWH 307
- (5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone
- [5-(2-fluorophenyl)-1-pentyl-1H-pyrrol-3-yl]-1-naphthalenyl-Methanone
- JWH-307
- [5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl]-1-naphthalenylmethanone (ACI)
- [5-(2-Fluorophenyl)-1-pentylpyrrol-3-yl]-naphthalen-1-ylmethanone
- Q4041746
- BDBM50192607
- DTXSID60581542
- SCHEMBL17464417
- Methanone, [5-(2-fluorophenyl)-1-pentyl-1H-pyrrol-3-yl]-1-naphthalenyl-; JWH 307; JWH-307; [5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl]-1-naphthalenylmethanone
- (1-Pentyl-5-(2-fluorophenyl)-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone
- 06QTR14ONW
- 914458-26-7
- CHEMBL216857
- (5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)-1-naphthalenylmethanone
- [5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl](naphthalen-1-yl)methanone
- NS00007393
- UNII-06QTR14ONW
-
- MDL: MFCD23135510
- Inchi: 1S/C26H24FNO/c1-2-3-8-16-28-18-20(17-25(28)23-13-6-7-15-24(23)27)26(29)22-14-9-11-19-10-4-5-12-21(19)22/h4-7,9-15,17-18H,2-3,8,16H2,1H3
- InChI Key: WYNZPDDTQGVCLZ-UHFFFAOYSA-N
- SMILES: O=C(C1C2C(=CC=CC=2)C=CC=1)C1=CN(CCCCC)C(C2C(F)=CC=CC=2)=C1
Computed Properties
- Exact Mass: 385.18419255g/mol
- Monoisotopic Mass: 385.18419255g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 22Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 550.6±40.0 °C at 760 mmHg
- Flash Point: 286.8±27.3 °C
- PSA: 22.00000
- LogP: 6.86860
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM140343-1g |
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone |
914458-26-7 | 97% | 1g |
$446 | 2021-08-05 | |
| Chemenu | CM140343-5g |
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone |
914458-26-7 | 97% | 5g |
$1340 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | J913060-10mg |
JWH 307 |
914458-26-7 | 98% | 10mg |
¥3,718.80 | 2022-01-14 | |
| Chemenu | CM140343-1g |
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone |
914458-26-7 | 97% | 1g |
$446 | 2024-07-20 | |
| Chemenu | CM140343-5g |
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone |
914458-26-7 | 97% | 5g |
$1340 | 2024-07-20 | |
| Crysdot LLC | CD11018084-1g |
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone |
914458-26-7 | 97% | 1g |
$472 | 2024-07-19 | |
| Crysdot LLC | CD11018084-5g |
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone |
914458-26-7 | 97% | 5g |
$1422 | 2024-07-19 |
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Tetrahydrofuran ; -78 °C
2.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide , Palladium diacetate , Tri-o-tolylphosphine Solvents: Toluene , Water ; reflux
2.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide , Palladium diacetate , Tri-o-tolylphosphine Solvents: Toluene , Water ; reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide , Palladium diacetate , Tri-o-tolylphosphine Solvents: Toluene , Water ; reflux
Reference
- 1-Alkyl-2-aryl-4-(1-naphthoyl)pyrroles: New high affinity ligands for the cannabinoid CB1 and CB2 receptors, Bioorganic & Medicinal Chemistry Letters, 2006, 16(20), 5432-5435
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone Raw materials
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone Preparation Products
(5-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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